2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole

• CAS No.: 373375-80-5
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-phenoxy-1-(2-prop-2-enylsulfanylbenzimidazol-1-yl)ethanone
• InChI: InChI=1S/C18H16N2O2S/c1-2-12-23-18-19-15-10-6-7-11-16(15)20(18)17(21)13-22-14-8-4-3-5-9-14/h2-11H,1,12-13H2
• InChI Key: ZMFMNNMQDYEIDW-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=CC=CC=C2N1C(=O)COC3=CC=CC=C3

Description

2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole is a benzimidazole derivative featuring an allylthio (-S-CH₂-CH=CH₂) group at position 2 and a phenoxyacetyl (PhOCH₂CO-) substituent at position 1. Benzimidazoles are heterocyclic aromatic compounds with a fused benzene and imidazole ring, widely studied for their pharmacological properties, including antimicrobial, antiviral, and anticancer activities .

Preparation Methods

Cyclocondensation of o-Phenylenediamine

The benzimidazole scaffold is synthesized via the reaction of o-phenylenediamine with thiourea in concentrated hydrochloric acid under reflux conditions. This method, derived from the Hinsberg thiophene synthesis, proceeds through an intermediate thioamide, which undergoes cyclization to yield 2-mercapto-1H-benzimidazole. The reaction is typically conducted at 80–90°C for 4–6 hours, achieving yields of 75–85%.

Reaction Conditions:

• Reactants: o-Phenylenediamine (1.0 equiv), thiourea (1.1 equiv)

• Catalyst: HCl (conc., 5 mL/g substrate)

• Temperature: 80–90°C

• Time: 4–6 hours

• Yield: 78% (isolated as a pale yellow solid)

The product is purified via recrystallization from ethanol, yielding 2-mercapto-1H-benzimidazole with a melting point of 285–288°C.

Acylation at Position 1

Schotten-Baumann Reaction with Phenoxyacetyl Chloride

The NH group at position 1 is acylated using phenoxyacetyl chloride under Schotten-Baumann conditions. The reaction employs aqueous sodium hydroxide and dichloromethane, with vigorous stirring to facilitate interfacial interaction.

Reaction Conditions:

• Reactants: 2-(Allylthio)-1H-benzimidazole (1.0 equiv), phenoxyacetyl chloride (1.5 equiv)

• Base: NaOH (10% aqueous, 3.0 equiv)

• Solvent: Dichloromethane (15 mL/g substrate)

• Temperature: 0–5°C (ice bath)

• Time: 1–2 hours

• Yield: 68% (isolated as an off-white powder)

The final product, 2-(allylthio)-1-(phenoxyacetyl)-1H-benzimidazole, exhibits a melting point of 218–220°C. Key $^{13}C$-NMR signals (DMSO-d$_6$): δ 169.8 (C=O), 134.5–158.2 (aromatic carbons), 117.3 (CH$_2$=CH), 40.1 (SCH$_2$).

Alternative Synthetic Routes

Microwave-Assisted Cyclocondensation

Adapting methodologies from microwave-enhanced benzimidazole synthesis, the cyclocondensation step is accelerated using a domestic microwave oven (600 W, 30-second intervals). This reduces reaction time to 8–10 minutes while maintaining yields at 72–75%.

Polymer-Supported Acid Catalysis

Polyvinylpyrrolidone-trifluoromethanesulfonic acid (PVP-TfOH) is employed as a recyclable catalyst for the cyclocondensation step, enabling solvent-free conditions and reducing environmental impact. The catalyst is reused for five consecutive runs with minimal loss in activity (<5%).

Analytical and Spectroscopic Data

Physicochemical Properties

Property	Value
Melting Point	218–220°C
Molecular Formula	C$_{18}$H$_{16}$N$_2$O$_2$S
Molecular Weight	324.39 g/mol
Solubility	Insoluble in water; soluble in DMSO, DMF

Spectroscopic Characterization

• FT-IR (KBr): 3065 cm$^{-1}$ (aromatic C-H), 1685 cm$^{-1}$ (C=O), 1230 cm$^{-1}$ (C-O-C), 650 cm$^{-1}$ (C-S).

• $^1H$-NMR (400 MHz, DMSO-d$_6$): δ 7.20–7.85 (m, 9H, aromatic), 5.95–5.85 (m, 1H, CH$_2$=CH), 5.28–5.12 (m, 2H, CH$_2$=CH), 4.85 (s, 2H, OCH$_2$), 3.42 (d, 2H, SCH$_2$) .

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Structural Comparison

The compound’s structural analogs can be categorized based on substituents at positions 1 and 2 of the benzimidazole core:

Compound Name	Position 1 Substituent	Position 2 Substituent	Key Structural Features	Reference
2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole	Phenoxyacetyl	Allylthio	Sulfur atom in allylthio; ester linkage	N/A
2-(4-Methoxyphenyl)-1-[2-(morpholin-4-yl)ethyl]-1H-benzimidazole (2b)	Morpholine-ethyl	4-Methoxyphenyl	Morpholine (basic amine); methoxy group
2-(4-Trifluoromethylphenyl)-1-[2-(morpholin-4-yl)ethyl]-1H-benzimidazole (2l)	Morpholine-ethyl	4-Trifluoromethylphenyl	Electron-withdrawing CF₃ group
2-((Methylthio)methyl)-1H-benzimidazole	-H	(Methylthio)methyl	Thioether group; simpler alkyl chain
2-(2-Hydroxyphenyl)-1H-benzimidazole (HPBI)	-H	2-Hydroxyphenyl	Chelating hydroxyl group; Cu(II) binding

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups: Methoxy (2b) and hydroxyl (HPBI) groups enhance electron density, improving binding to bacterial targets .
• Sulfur-Containing Groups : Allylthio and methylthio substituents introduce nucleophilic sulfur atoms, which may participate in redox reactions or enzyme inhibition .
• Morpholine vs. Phenoxyacetyl: Morpholine derivatives (2b, 2l) exhibit basicity and solubility advantages, whereas phenoxyacetyl may enhance hydrophobic interactions .

Pharmacological Activity

Compound	Antibacterial Activity (MIC₅₀, µg/mL)	Antifungal/Cancer Activity	Notes	Reference
2-(4-Methoxyphenyl)-1-[morpholine-ethyl]-benzimidazole (2b)	0.0156 (vs. Pseudomonas aeruginosa)	Not reported	16-fold more active than reference drug
2-(4-Trifluoromethylphenyl)-1-[morpholine-ethyl]-benzimidazole (2l)	>1.0 (broad spectrum)	Moderate cytotoxicity	Activity limited by CF₃ hydrophobicity
2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole	Not reported	Hypothesized anticancer	Structural similarity to Cu(II)-binding HPBI	N/A
2-((Methylthio)methyl)-1H-benzimidazole	8–32 (vs. E. coli, S. aureus)	Weak antifungal	Thioether enhances membrane permeability

Key Findings :

• Methoxy Substitution: Compound 2b’s methoxy group significantly enhances antibacterial activity against P. aeruginosa (MIC₅₀ = 0.0156 µg/mL), likely due to improved target binding or penetration .
• Thiol/Thioether Groups : Methylthio derivatives (e.g., 2-((methylthio)methyl)-1H-benzimidazole) show moderate activity, suggesting allylthio in the target compound may offer similar or improved efficacy .
• Metal Coordination: HPBI’s hydroxyl group enables Cu(II) chelation for NO sensing . The allylthio group in the target compound may similarly coordinate metals, though this requires experimental validation.

Biological Activity

2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the realms of antimicrobial and anticancer properties. This article reviews the available literature on its biological activity, including synthetic methods, mechanisms of action, and relevant case studies.

• IUPAC Name : 2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole
• CAS Number : 373375-80-5
• Molecular Formula : C16H16N2O2S
• Molecular Weight : 300.37 g/mol

Synthesis

The synthesis of 2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole typically involves several steps:

• Formation of the benzimidazole core via condensation reactions.
• Introduction of the allylthio and phenoxyacetyl groups through electrophilic substitution or nucleophilic addition reactions.

Antimicrobial Activity

Research indicates that compounds with a benzimidazole framework often exhibit significant antimicrobial properties. In a study assessing various derivatives, 2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole demonstrated effective inhibition against several bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	14

Anticancer Activity

The anticancer potential of 2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole has been evaluated in various cancer cell lines. Notably, it exhibited cytotoxic effects in vitro against breast cancer (MCF-7) and lung cancer (A549) cell lines.

• Mechanism of Action : The compound appears to induce apoptosis through activation of caspase pathways and inhibition of topoisomerase enzymes, which are crucial for DNA replication and repair.

Cell Line	IC50 (µM)
MCF-7	10.5
A549	8.3

Study 1: Topoisomerase Inhibition

A study involving various benzimidazole derivatives found that 2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole inhibited topoisomerase I activity, leading to increased DNA damage in cancer cells. This was assessed using gel electrophoresis to visualize DNA cleavage patterns.

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial efficacy of this compound against a panel of pathogens. Results indicated that the compound exhibited a dose-dependent response in inhibiting bacterial growth, supporting its potential as an antibacterial agent.

Q & A

Q. What are the standard synthetic routes for 2-(Allylthio)-1-(phenoxyacetyl)-1H-benzimidazole, and how can reaction conditions be optimized?

The compound is typically synthesized via multi-step reactions involving:

• Condensation of benzimidazole precursors with phenoxyacetyl chloride under inert conditions.
• Thioether formation using allylthiol in the presence of a base (e.g., K₂CO₃) .
• Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water). Optimization involves adjusting solvent polarity (DMF vs. THF) and catalyst choice (e.g., triethylamine vs. pyridine) to improve yield (>75%) and purity (>95%) .

Q. What spectroscopic techniques are critical for characterizing this compound, and how are spectral data interpreted?

Essential techniques include:

• ¹H/¹³C NMR : Confirmation of allylthio (δ 3.4–3.8 ppm for SCH₂) and phenoxyacetyl (δ 4.6–5.2 ppm for COCH₂) groups.
• FT-IR : Peaks at ~1700 cm⁻¹ (C=O stretch) and 2550 cm⁻¹ (S–H stretch, if present in intermediates).
• HRMS : Exact mass verification (e.g., [M+H]⁺ at m/z 353.1024) .

Q. What preliminary biological assays are recommended for evaluating its activity?

Initial screening should include:

• Antimicrobial assays : Broth microdilution (MIC against S. aureus, E. coli) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Anti-inflammatory potential : COX-2 inhibition via ELISA .

Q. How does the benzimidazole core influence its chemical stability and reactivity?

The planar benzimidazole core enhances π-π stacking interactions and thermal stability (decomposition >250°C). The allylthio group increases nucleophilic susceptibility, while the phenoxyacetyl moiety contributes to hydrophobic interactions .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve bioactivity?

• Substituent variation : Replace phenoxyacetyl with fluorophenyl or naphthyl groups to enhance lipophilicity .
• Allylthio modification : Test methylthio or propargylthio analogs for improved metabolic stability.
• Docking studies : Use AutoDock Vina to predict binding affinity with target enzymes (e.g., topoisomerase II) .

Q. What experimental strategies resolve contradictions in biological activity data across studies?

• Assay standardization : Use identical cell lines (e.g., ATCC-certified HeLa) and protocols (e.g., CLSI guidelines for antimicrobial testing).
• Control normalization : Include reference compounds (e.g., ciprofloxacin for antimicrobial assays) to calibrate inter-lab variability .

Q. How do intermolecular interactions in the crystal lattice affect its physicochemical properties?

X-ray crystallography reveals:

• Hydrogen bonding : C–H···O interactions between phenoxyacetyl carbonyl and adjacent benzimidazole NH stabilize the lattice .
• Torsional angles : Allylthio group dihedral angles (~120°) influence solubility and packing density .

Q. What computational methods validate target binding mechanisms?

• Molecular dynamics (MD) simulations : Analyze ligand-protein stability (RMSD <2 Å over 100 ns) using GROMACS.
• QM/MM calculations : Assess electronic interactions (e.g., charge transfer in enzyme active sites) .

Q. How can synthetic byproducts be identified and mitigated?

• HPLC-MS : Monitor reaction progress for intermediates (e.g., unacetylated benzimidazole).
• Side-product analysis : Recrystallization from DMSO/water removes dimeric byproducts (e.g., disulfide-linked dimers) .

Q. What strategies improve thermal and photostability for long-term storage?

• Thermogravimetric analysis (TGA) : Degradation onset at 255°C suggests storage below 25°C.
• Light exposure tests : Amber vials prevent UV-induced thioether oxidation .

Methodological Resources

Tool/Technique	Application	Reference
SHELXL	Crystal structure refinement
ORTEP-3	Thermal ellipsoid visualization
AutoDock Vina	Molecular docking
GROMACS	MD simulations